Cas no 1805332-46-0 (6-(Difluoromethyl)-2-methylpyridine-3-carboxaldehyde)

• Product Name: 6-(Difluoromethyl)-2-methylpyridine-3-carboxaldehyde
• CAS No: 1805332-46-0
• MF: C₈H₇F₂NO
• MW: 171.144088983536
• CID: 4848188
• Update Time: 2025-07-18

6-(Difluoromethyl)-2-methylpyridine-3-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 6-(Difluoromethyl)-2-methylpyridine-3-carboxaldehyde

• Inchi： 1S/C8H7F2NO/c1-5-6(4-12)2-3-7(11-5)8(9)10/h2-4,8H,1H3
• InChI Key： DAPJNOVVQQMLQF-UHFFFAOYSA-N
• SMILES： FC(C1=CC=C(C=O)C(C)=N1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 163
• XLogP3: 1.4
• Topological Polar Surface Area: 30

Additional information on 6-(Difluoromethyl)-2-methylpyridine-3-carboxaldehyde

Comprehensive Analysis of 6-(Difluoromethyl)-2-methylpyridine-3-carboxaldehyde (CAS No. 1805332-46-0)

6-(Difluoromethyl)-2-methylpyridine-3-carboxaldehyde (CAS No. 1805332-46-0) is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceutical research, agrochemical development, and material science. This compound, characterized by its unique difluoromethyl and pyridine moieties, serves as a versatile intermediate in the synthesis of complex molecules. Its molecular structure, which includes a reactive aldehyde group, makes it particularly valuable for constructing heterocyclic frameworks and functionalized derivatives.

The growing interest in 6-(Difluoromethyl)-2-methylpyridine-3-carboxaldehyde is driven by its potential applications in drug discovery. Researchers are exploring its utility in the development of novel small-molecule inhibitors and biologically active compounds. The incorporation of fluorine atoms, as seen in the difluoromethyl group, is a strategic choice in modern medicinal chemistry due to fluorine's ability to enhance metabolic stability, bioavailability, and binding affinity. This aligns with current trends in the pharmaceutical industry, where fluorinated compounds are increasingly sought after for their improved pharmacokinetic properties.

In agrochemical applications, 6-(Difluoromethyl)-2-methylpyridine-3-carboxaldehyde is being investigated as a key building block for the synthesis of next-generation crop protection agents. The pyridine core is a common motif in many herbicides and insecticides, and the addition of a difluoromethyl group can impart unique biological activity. This is particularly relevant in the context of sustainable agriculture, where there is a pressing need for environmentally friendly and highly effective solutions to combat resistant pests and diseases.

From a synthetic chemistry perspective, the aldehyde functionality in 6-(Difluoromethyl)-2-methylpyridine-3-carboxaldehyde offers a reactive handle for further derivatization. Chemists can employ a variety of reactions, such as reductive amination, Wittig reactions, or condensation reactions, to introduce diverse substituents and create libraries of compounds for screening. This flexibility makes it a valuable tool in high-throughput screening and combinatorial chemistry, which are critical for accelerating drug and agrochemical discovery.

The compound's physicochemical properties, including its solubility, stability, and reactivity, have been the subject of extensive study. Understanding these characteristics is essential for optimizing its use in industrial processes. For instance, the difluoromethyl group can influence the compound's lipophilicity, which is a key parameter in drug design. Additionally, the pyridine ring contributes to its aromaticity and potential for π-stacking interactions, which are important in molecular recognition processes.

Recent advancements in green chemistry have also highlighted the importance of developing sustainable synthetic routes for compounds like 6-(Difluoromethyl)-2-methylpyridine-3-carboxaldehyde. Researchers are exploring catalytic methods and solvent-free reactions to minimize environmental impact. This aligns with broader industry trends toward eco-friendly synthesis and the reduction of hazardous waste, which are increasingly prioritized by regulatory agencies and consumers alike.

In summary, 6-(Difluoromethyl)-2-methylpyridine-3-carboxaldehyde (CAS No. 1805332-46-0) is a multifaceted compound with significant potential across multiple scientific disciplines. Its unique structural features, combined with its reactivity and versatility, make it a valuable asset in the quest for innovative solutions in pharmaceuticals, agrochemicals, and beyond. As research continues to uncover new applications and synthetic methodologies, this compound is poised to play an increasingly important role in the advancement of science and technology.